Superior Extinction Coefficient Enables Higher Sensitivity Detection
The extinction coefficient (ε) of Trisulfo-Cy5-Alkyne is a primary determinant of its fluorescence brightness. Vendor specifications report an ε of 250,000 L⋅mol⁻¹⋅cm⁻¹ at its excitation maximum . This value is identical to that reported for the non-sulfonated Cy5-alkyne (ε = 250,000 L⋅mol⁻¹⋅cm⁻¹) , confirming that sulfonation does not compromise the chromophore's light-absorbing capacity. The high ε translates directly to greater fluorescence signal per labeled molecule, which is critical for detecting low-abundance targets.
| Evidence Dimension | Extinction Coefficient (ε) |
|---|---|
| Target Compound Data | 250,000 L⋅mol⁻¹⋅cm⁻¹ |
| Comparator Or Baseline | Cy5-alkyne (non-sulfonated): 250,000 L⋅mol⁻¹⋅cm⁻¹ |
| Quantified Difference | 0 (Parity in chromophore performance) |
| Conditions | Vendor-specified spectrophotometric analysis in appropriate solvent. |
Why This Matters
This parity confirms that users achieve identical signal generation per fluorophore, allowing them to select the Trisulfo version purely for its superior handling and biocompatibility without sacrificing sensitivity.
